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Compound of Interest

Compound Name: Isonordoperoxide

Cat. No.: B1164471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isonordoperoxide, a

sesquiterpenoid endoperoxide, detailing its chemical properties, and available biological data.

Core Chemical Identifiers
A clear identification of isonordoperoxide is crucial for research and development. The

fundamental chemical information is summarized below.

Identifier Value

CAS Number 205248-65-3[1]

Chemical Formula C₁₅H₂₂O₄[1][2][3]

Molecular Weight 266.33 g/mol [1]

Biological Activity and Potential
While specific, in-depth research on isonordoperoxide is limited, its classification as a

polycyclic endoperoxide places it within a group of natural metabolites known for a range of

biological activities.[2] Natural polycyclic endoperoxides are found in various plants, fungi, and

marine invertebrates and have garnered interest for their potential pharmacological

applications.[2]
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Research into compounds with similar endoperoxide structures has highlighted their potential

as antiprotozoal and antitumor agents.[2] Some natural polycyclic endoperoxides also exhibit

antifungal and anti-inflammatory properties.[2] However, it is important to note that specific

experimental data detailing the biological activity and mechanism of action of

isonordoperoxide itself is not readily available in the public domain. Further research is

required to elucidate its specific signaling pathways and therapeutic potential.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

isonordoperoxide are not extensively documented in publicly accessible literature. The

synthesis of 1,2-endoperoxide compounds can be a complex process, with various methods

being developed.

Signaling Pathways and Experimental Workflows
Currently, there is a lack of specific information regarding the signaling pathways modulated by

isonordoperoxide. As such, a diagrammatic representation of its mechanism of action cannot

be provided at this time.

To illustrate a generalized experimental workflow for the investigation of a novel natural product

like isonordoperoxide, the following logical relationship diagram is provided.
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Generalized Workflow for Natural Product Investigation

Extraction & Isolation

Structural Characterization Biological Evaluation

Drug Development

Source Material
(e.g., Plant, Fungus)

Extraction

Purification & Isolation
(e.g., Chromatography)

Isonordoperoxide

Spectroscopic Analysis
(NMR, MS, IR)

In Vitro Assays
(e.g., Cytotoxicity, Enzyme Inhibition)

In Vivo Models
(e.g., Animal Studies)

Mechanism of Action Studies

Lead Compound Identification

Lead Optimization

Preclinical Studies

Clinical Trials

Click to download full resolution via product page

Caption: Generalized workflow for natural product drug discovery.
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This document serves as a foundational guide to isonordoperoxide based on currently

available information. It is intended to support researchers and professionals in the field of drug

development by providing key identifiers and contextualizing the compound within the broader

class of polycyclic endoperoxides. Further empirical studies are necessary to fully characterize

its biological activities and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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